Cas no 1034617-94-1 (1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine)

• Product Name: 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine
• CAS No: 1034617-94-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD29070426
• CID: 1096976
• PubChem ID: 58171632
• Update Time: 2025-07-27

1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine
• 1-methyl-4-(4-methyl-3-nitrophenyl)piperazine
• MFCD29070426
• DS-021920
• ADKNCFVNZFZEFG-UHFFFAOYSA-N
• SY237144
• AC8104
• 1034617-94-1
• SCHEMBL1527190
• Methyl-4-(4-methyl-3-nitro-phenyl)-piperazine
• 1-methyl-4-(4-methyl-3-nitro-phenyl)-piperazine

• MDL： MFCD29070426
• Inchi： 1S/C12H17N3O2/c1-10-3-4-11(9-12(10)15(16)17)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
• InChI Key： ADKNCFVNZFZEFG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine

Professional Introduction to Compound with CAS No. 1034617-94-1 and Product Name: 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine

The compound with the CAS number 1034617-94-1 and the product name 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine incorporates a piperazine ring, which is a well-known pharmacophore in many bioactive molecules, combined with a nitro-substituted aromatic ring. This combination not only enhances its binding affinity to biological targets but also contributes to its pharmacological activity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving the serotonin and dopamine pathways. The piperazine moiety in 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine is known to interact with various neurotransmitter receptors, making it a valuable scaffold for designing potential therapeutic agents. The presence of the nitro group further enhances its reactivity and binding properties, allowing for fine-tuning of its pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine may exhibit properties that are beneficial in managing conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to interact with serotonin receptors suggests that it could serve as a precursor for developing new antidepressants and anxiolytics. Additionally, its interaction with dopamine receptors may make it useful in addressing motor symptoms associated with Parkinson's disease.

The synthesis of 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The nitration step, in particular, is critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled researchers to optimize these processes, leading to more efficient production methods. These improvements are crucial for scaling up production and making the compound more accessible for further research and development.

Recent studies have also explored the pharmacokinetic properties of 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine. Understanding how the body processes this compound is essential for determining its therapeutic potential and safety profile. Preliminary findings suggest that it has a moderate bioavailability and a reasonable half-life, which are favorable characteristics for any potential drug candidate. Further investigation into its metabolic pathways and excretion mechanisms will be necessary to fully understand its behavior in vivo.

The toxicological profile of 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine is another area of active research. While early studies have shown that it is generally well-tolerated at therapeutic doses, more comprehensive toxicological assessments are needed to identify any potential risks associated with long-term use. These studies will help ensure that the compound is safe for human use and will provide valuable data for regulatory submissions if it moves into clinical development.

One of the most exciting applications of 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine is in the field of precision medicine. By understanding how different individuals metabolize this compound, researchers can develop personalized treatment strategies that maximize therapeutic benefits while minimizing side effects. This approach aligns with the broader goals of modern medicine, which aim to provide tailored treatments based on individual genetic profiles.

The future prospects for 1-methyl-4-(4-methyl-3-nitrophenyl)-Piperazine are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to grow, new opportunities for applying this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.